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Compound of Interest

Compound Name: 3-Bromo-1-methylcyclohex-1-ene

Cat. No.: B14670733

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the chemical compound 3-Bromo-1-
methylcyclohex-1-ene, focusing on its IUPAC nomenclature and structural representation.
The information is presented to be a valuable resource for professionals in chemical research
and drug development, ensuring accurate and clear communication of this molecule's identity.

IUPAC Nomenclature

The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic method
for naming chemical compounds. For cyclic compounds containing a double bond, such as
cyclohexene derivatives, the numbering of the carbon atoms in the ring is crucial. The carbons
of the double bond are assigned positions 1 and 2 in the direction that gives the substituents
the lowest possible locants.

Following these rules, the correct IUPAC name for the compound in question is 3-Bromo-1-
methylcyclohex-1-ene.[1][2][3] This name is derived as follows:

o cyclohex-1-ene: This indicates a six-membered carbon ring with one double bond. The "-1-"
specifies that the double bond is between carbons 1 and 2.

» 1-methyl: A methyl group (-CHs) is attached to the first carbon of the double bond.

e 3-Bromo: A bromine atom (-Br) is attached to the third carbon of the ring.
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The numbering begins at the methyl-substituted carbon of the double bond as carbon 1,
proceeds through the double bond to carbon 2, and continues around the ring. This scheme
assigns the bromine atom to the lowest possible number, which is 3.

Chemical Structure and Properties

The molecular formula for 3-Bromo-1-methylcyclohex-1-ene is C7H11Br.[1][2][4] The structure
consists of a six-membered ring containing a double bond. A methyl group is attached to one of
the carbons of the double bond, and a bromine atom is attached to the carbon at the allylic

position.
Property Value
Molecular Formula C7H11Br
Molecular Weight 175.07 g/mol
CAS Number 40648-22-4

Structural Visualization

To facilitate a clear understanding of the molecular architecture, the following diagram
illustrates the structure of 3-Bromo-1-methylcyclohex-1-ene.

Structure of 3-Bromo-1-methylcyclohex-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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